2-(4-Ethoxyphenoxy)-N-methylethanamine
Overview
Description
2-(4-Ethoxyphenoxy)-N-methylethanamine, also known as salbutamol, is a bronchodilator medication used to treat asthma, chronic obstructive pulmonary disease (COPD), and other respiratory conditions. It works by relaxing the muscles in the airways, making it easier to breathe. Salbutamol is a widely used medication and has been subject to extensive scientific research.
Scientific Research Applications
Metabolite Identification
- Metabolites in Human Urine: Chlorphenoxamine, a compound related to 2-(4-Ethoxyphenoxy)-N-methylethanamine, has been studied for its metabolites in human urine. Detected metabolites include chlorphenoxamine-N-oxide, various ethoxy- and methoxy-phenyl derivatives, and N-methyl-ethanamine derivatives (Goenechea et al., 1987).
Spectroscopic and Structural Analysis
- Spectroscopic and XRD Study: The spectroscopic properties, X-ray diffraction techniques, and molecular structure of similar ethoxyphenol compounds have been characterized, providing insights into their intermolecular interactions and chemical activity (Demircioğlu et al., 2019).
- Exploring Tautomerism: A study on ethoxyphenol compounds focused on tautomerism, revealing the compound's existence in different forms under varying conditions, which is crucial for understanding its chemical behavior (Albayrak et al., 2011).
Fluorescence and Binding Studies
- Fluoroionophores Preparation: Research on diamine-salicylaldehyde derivatives, related to ethoxyphenols, demonstrates their potential in developing fluoroionophores for metal chelation and cellular staining (Hong et al., 2012).
- Fluorescence Interaction with Proteins: Studies on the interaction of related ethoxyphenol compounds with Bovine Serum Albumin using fluorescence spectroscopy have been conducted, highlighting their potential in biological applications (Ghosh et al., 2016).
Chemical and Physical Properties
- Pharmacological Profiles: The pharmacological profile of compounds structurally similar to 2-(4-Ethoxyphenoxy)-N-methylethanamine, like R-96544, has been studied, revealing insights into their receptor interactions and physiological effects (Ogawa et al., 2002).
Analytical Characterization
- Analytical Characterization: Compounds similar to 2-(4-Ethoxyphenoxy)-N-methylethanamine have been characterized using techniques like gas chromatography and mass spectrometry, which are essential for identifying and understanding their properties (Brandt et al., 2017).
properties
IUPAC Name |
2-(4-ethoxyphenoxy)-N-methylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-3-13-10-4-6-11(7-5-10)14-9-8-12-2/h4-7,12H,3,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVVNFISOVKFLRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCNC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30651125 |
Source
|
| Record name | 2-(4-Ethoxyphenoxy)-N-methylethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethoxyphenoxy)-N-methylethanamine | |
CAS RN |
915920-99-9 |
Source
|
| Record name | 2-(4-Ethoxyphenoxy)-N-methylethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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